Cas no 85092-84-8 (3-iodo-1-methyl-1H-Indole)

3-Iodo-1-methyl-1H-indole is a halogenated indole derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include a stable iodinated aromatic structure, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The presence of the methyl group at the 1-position enhances steric and electronic properties, improving selectivity in substitution reactions. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. Its high purity and well-defined reactivity make it a reliable reagent for synthetic applications. Storage under inert conditions is recommended to maintain stability.

3-iodo-1-methyl-1H-Indole structure

Product Name:3-iodo-1-methyl-1H-Indole

CAS No:85092-84-8

MF:C₉H₈IN

MW:257.070994377136

CID:1118915

PubChem ID:12839093

Update Time:2025-06-23

3-iodo-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

- 3-iodo-1-methyl-1H-Indole
- 3-iodo-1-methylindole
- 1-methyl-1H-3-iodoindole
- 1-methyl-3-iodoindole
- 3-iodo-1-methyl-indole
- 3-iodo-N-methylindole
- Benzenamine,3-iodo-N-methyl
- N-Methyl-3-iod-anilin
- N-methyl-3-iodoindole
- 85092-84-8
- TQP1282
- SCHEMBL10322780
- F84585
- EN300-67219
- AKOS017333634
- 1H-Indole, 3-iodo-1-methyl-
- HS-5321
- DB-136689
- Inchi： 1S/C9H8IN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3
- InChI Key： XGOPNOIIRMKMJR-UHFFFAOYSA-N
- SMILES： IC1=CN(C)C2C=CC=CC=21

Computed Properties

Exact Mass: 256.97000
Monoisotopic Mass: 256.97015g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 4.9Å²

Experimental Properties

PSA: 4.93000
LogP: 2.78290

3-iodo-1-methyl-1H-Indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-67219-0.05g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	0.05g	$202.0	2023-07-06
Enamine	EN300-67219-0.1g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	0.1g	$301.0	2023-07-06
Enamine	EN300-67219-0.25g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	0.25g	$431.0	2023-07-06
Enamine	EN300-67219-0.5g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	0.5g	$679.0	2023-07-06
Enamine	EN300-67219-1.0g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	1.0g	$871.0	2023-07-06
Enamine	EN300-67219-2.5g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	2.5g	$1707.0	2023-07-06
Enamine	EN300-67219-5.0g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	5.0g	$2525.0	2023-07-06
Enamine	EN300-67219-10.0g	3-iodo-1-methyl-1H-indole	85092-84-8	95%	10.0g	$3746.0	2023-07-06
1PlusChem	1P00G84Y-50mg	3-iodo-1-methylindole	85092-84-8	95%	50mg	$303.00	2024-04-21
1PlusChem	1P00G84Y-100mg	3-iodo-1-methylindole	85092-84-8	95%	100mg	$434.00	2024-04-21